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Compound of Interest

Compound Name: Isoscoparin

Cat. No.: B3028397

An In-depth Technical Guide to Isoscoparin: Structure, Quantitative Analysis, and Biological
Activity

Introduction

Isoscoparin is a naturally occurring flavonoid, specifically a C-glycosylflavone, that has
garnered interest within the scientific community for its potential therapeutic properties,
including antioxidant and anti-inflammatory activities.[1][2][3] Found in various plant species
such as Gentiana algida, it is being investigated for its role in preventing and treating conditions
like obesity.[1][2] This document provides a comprehensive technical overview of
Isoscoparin's chemical structure, quantitative data from experimental studies, detailed
analytical protocols, and its interaction with key biological signaling pathways.

Chemical Structure and Identification

Isoscoparin is structurally defined as a C-glycosyl compound consisting of the flavone
chrysoeriol linked to a 1,5-anhydro-D-glucitol moiety at the 6th position.[4] This linkage makes it
a trihydroxyflavone and a monomethoxyflavone derivative.[4]

Key identifiers for Isoscoparin are as follows:

o |[UPAC Name: 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-[(2S,3R,4R,5S,6R)-3,4,5-
trinydroxy-6-(hydroxymethyl)oxan-2-yljchromen-4-one[4][5]

e Molecular Formula: C22H22011[1][4][5][6]
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e Molecular Weight: 462.4 g/mol [1][4][5]

e CAS Number: 20013-23-4[4]

e Synonyms: Chrysoeriol 6-C-glucoside, C-Glucosyl-6 chrysoeriol[4][5][6]

The canonical SMILES representation of the molecule is:

COC1=C(C=CC(=C1)C2=CC(=0)C3=C(02)C=C(C(=C30)[C@H]4--INVALID-LINK--

C0O)0)0)0)0)0.[4][7]

Quantitative Data

The following tables summarize key quantitative parameters related to the biological activity

and analysis of Isoscoparin.

Table 1: P Kinetic F in Mi

Parameter Value Conditions

Intravenous (5 mg/kg)
Bioavailability 2.6% and Intragastric (20
mg/kg) administration

[8]19]

Linear Range (UPLC- 1-4000 ng/mL (r >

Mouse Blood [819]

MS/MS) 0.998)
Intra-day & Inter-day

o <12% Mouse Blood [819]
Precision
Accuracy 86-112% Mouse Blood [819]
Recovery >68% Mouse Blood [819]
Matrix Effect 86-90% Mouse Blood [8][9]

Table 2: In Vitro Activity & Solubility
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Parameter Value Conditions Source
NO and TNF-a o o )
o Significant inhibition 2.0 uM concentration [1]
Inhibition
o Sonication
Solubility in DMSO 2.3 mg/mL (4.97 mM) [1]
recommended

Solubility in 10%
DMSO + 40% > 2.5 mg/mL (5.41

Clear solution [2]
PEG300 + 5% Tween mM)
80 + 45% Saline
Solubility in 10%
> 2.5 mg/mL (5.41 )
DMSO + 90% Corn Clear solution [2]

mM
Oil )

Experimental Protocols
UPLC-MS/MS Method for Pharmacokinetic Analysis in
Mouse Blood

This protocol details the methodology used for the determination of Isoscoparin in mouse
blood samples.[8][9]

A. Sample Preparation:

» Blood samples are treated with a protein precipitant.

e The precipitant used is a mixture of acetonitrile and methanol in a 9:1 volume ratio.
B. Chromatographic Separation:

e System: Ultra-Performance Liquid Chromatography (UPLC).

e Column: HSS T3 column.

e Column Temperature: 40°C.
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o Mobile Phase A: Acetonitrile.

e Mobile Phase B: 0.1% Formic Acid in water.

o Elution: A gradient elution procedure is employed.

C. Mass Spectrometric Detection:

o System: Tandem Mass Spectrometry (MS/MS).

¢ lonization Source: Electrospray lonization (ESI), positive ion mode.

e Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantitative analysis.

Preparation of Isoscoparin Solutions for In Vivo
Experiments

This protocol describes the preparation of a clear, injectable solution of Isoscoparin.[2]
e Prepare a stock solution of Isoscoparin in DMSO.
o To prepare a 1 mL working solution as an example:

o Take 100 pL of the DMSO stock solution.

o Add it to 400 pL of PEG300 and mix thoroughly.

o Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

o Add 450 puL of saline to bring the final volume to 1 mL.

e If any precipitation occurs, the solution can be gently heated or sonicated to aid dissolution.
[2] It is recommended to prepare this working solution fresh on the day of use.[2]

Signaling Pathway Analysis

Isoscoparin has been shown to significantly inhibit the production of the pro-inflammatory
cytokine Tumor Necrosis Factor-alpha (TNF-a).[1] TNF-a is a critical mediator of inflammation
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that initiates a signaling cascade upon binding to its receptor (TNFR), leading to the activation
of the transcription factor NF-kB. The activation of NF-kB is a central event in the inflammatory
response, promoting the expression of genes involved in inflammation. By inhibiting TNF-q,
Isoscoparin can effectively suppress this downstream inflammatory signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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